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Compound of Interest

Compound Name: Dodecanamide

Cat. No.: B072619

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the fundamental physicochemical
properties of Dodecanamide, with a focus on its molecular weight and chemical formula. It
also details standardized experimental protocols for its characterization, catering to the needs
of researchers and professionals in drug development and chemical sciences.

Core Properties of Dodecanamide

Dodecanamide, also known as Lauramide, is a fatty acid amide derived from dodecanoic acid
(lauric acid). Its core quantitative data are summarized in the table below.

Property Value
Molecular Formula C12H25NO[1]2]131141I5]1[6]
Molecular Weight 199.33 g/mol [1][5]
Lauramide, Lauroylamide, n-dodecanamide[1]
Synonyms
[21[4]
CAS Number 1120-16-7[2][3][4]

Experimental Protocols for Characterization
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The determination of the molecular weight and the confirmation of the chemical formula of
Dodecanamide are typically achieved through a combination of mass spectrometry and
chromatographic techniques.

Gas Chromatography-Mass Spectrometry (GC-MS)
Analysis

Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful analytical method for
separating and identifying volatile and semi-volatile organic compounds. For fatty acid amides
like Dodecanamide, it provides information on purity and molecular weight.

Methodology:

Sample Preparation: A sample of Dodecanamide is dissolved in an appropriate organic
solvent, such as 2-propanol, to a known concentration. An internal standard may be added
for quantitative analysis.[4]

Gas Chromatography: The dissolved sample is injected into the gas chromatograph. The GC
column, often a capillary column like an HP-5MS, separates the components of the sample
based on their boiling points and interactions with the stationary phase.[5] The oven
temperature is programmed to ramp up, allowing for the sequential elution of compounds.

Electron lonization (El): As the separated components elute from the GC column, they enter
the mass spectrometer's ion source. Here, they are bombarded with a high-energy electron
beam (typically 70 eV).[1][6] This process, known as electron ionization, causes the
molecules to lose an electron, forming a positively charged molecular ion (M+), and also
induces fragmentation.[6][7][8]

Mass Analysis: The resulting ions (the molecular ion and fragment ions) are accelerated into
a mass analyzer. The analyzer separates the ions based on their mass-to-charge ratio (m/z).

Detection: A detector records the abundance of each ion at a specific m/z value, generating
a mass spectrum. The mass spectrum displays the molecular ion peak, which corresponds
to the molecular weight of the compound, and a pattern of fragment ion peaks that can be
used to elucidate the structure of the molecule.[8]
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Workflow for Chemical Characterization of an Unknown
Amide Sample "dot

This comprehensive approach, combining a powerful separation technique with a sensitive
detection method, allows for the unambiguous identification and structural elucidation of
Dodecanamide and other similar compounds. The fragmentation pattern obtained from EI-MS
serves as a molecular fingerprint, providing a high degree of confidence in the identification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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